ARB-272572

• Molecular Formula: C32H36N6O4
• Molecular Weight: 568.7 g/mol
• InChI: InChI=1S/C32H36N6O4/c1-21-25(5-3-7-27(21)37-31(41)29-11-9-23(19-35-29)17-33-13-15-39)26-6-4-8-28(22(26)2)38-32(42)30-12-10-24(20-36-30)18-34-14-16-40/h3-12,19-20,33-34,39-40H,13-18H2,1-2H3,(H,37,41)(H,38,42)
• InChIKey: FZEPAZRIEAMJFE-UHFFFAOYSA-N

ARB-272572: A Potent Oral Small-Molecule PD-L1 Inhibitor for Cancer and Chronic Viral Infection Research

ARB-272572 is a symmetric biphenyl-based small molecule that inhibits the PD-1/PD-L1 protein–protein interaction (IC50 = 400 pM in HTRF assay) and induces PD-L1 dimerization followed by rapid internalization [1]. It has demonstrated oral in vivo efficacy in a humanized mouse model of colorectal cancer and enhances HBV-specific immune responses in primary human cells, positioning it as a research tool for tumor immunotherapy and chronic viral infection studies [1].

PD-1/PD-L1 interaction inhibition studies

Oral in vivo immuno-oncology model research

HBV-specific immune response pathway studies

• [1] Park JJ, et al. Checkpoint inhibition through small molecule-induced internalization of programmed death-ligand 1. Nat Commun. 2021 Feb 22;12(1):1222. DOI: 10.1038/s41467-021-21442-1 View Source

Why Not All PD-L1 Small-Molecule Inhibitors Are Interchangeable: The Case for ARB-272572

Despite numerous small-molecule PD-1/PD-L1 inhibitors reporting low-nanomolar to picomolar biochemical IC50 values, a recent systematic head-to-head evaluation in a Jurkat T-cell reporter platform revealed that only 4 of 11 tested compounds—ARB-272572, INCB086550, Evixapodlin, and PD-1/PD-L1 Inhibitor 3—completely reversed PD-1-mediated inhibition [1]. Seven inhibitors, including BMS-1166, CA170, and BMS202, either showed partial blockade or were entirely ineffective, demonstrating that biochemical potency alone does not predict functional cellular activity [1]. This disconnect arises because the PD-1/PD-L1 interaction interface is large and flat (~1500 Ų) without a deep binding pocket, making cellular context—membrane anchoring, dimerization requirements, and steric constraints—critical for efficacy [1].

Biochemical potency alone may not predict cellular activity

Many low-nanomolar PD-L1 inhibitors fail to reverse PD-1 signaling in T-cell reporter assays.

Only 4 of 11 tested inhibitors achieved complete functional blockade

Membrane anchoring and dimerization requirements limit interchangeable use; seven compounds were partially or entirely ineffective.

Cellular context cannot be inferred from biochemical IC50

The flat PD-1/PD-L1 interface demands steric compatibility that varies across chemotypes.

• [1] Leitner J, Schindler H, Gumpelmair S, Hafner C, Steinberger P. Evaluation of small molecule PD-1/PD-L1 inhibitors in a T cell reporter system. Biochem Pharmacol. 2026;249:117871. DOI: 10.1016/j.bcp.2026.117871 View Source

ARB-272572: Head-to-Head Quantitative Differentiation Evidence vs Closest Analogs

Biochemical Potency vs INCB086550: A 7.75-Fold Lower IC50 in HTRF Assay

In a cell-free homogeneous time-resolved fluorescence (HTRF) assay, ARB-272572 inhibited the PD-1/PD-L1 interaction with an IC50 of 400 pM (0.4 nM) [1]. INCB086550, a clinical-stage oral PD-L1 inhibitor developed by Incyte, exhibits an IC50 of 3.1 nM against human PD-L1 in a comparable biochemical format . This represents a ~7.75-fold greater biochemical potency for ARB-272572. It should be noted that these values originate from separate studies and assay conditions may differ; direct head-to-head HTRF data for both compounds in the same laboratory are not publicly available.

Biochemical IC50 vs INCB086550

Cross-study comparable

IC50 400 pM vs 3.1 nM (~7.75-fold)

Supports biochemical interaction inhibition context

Direct head-to-head HTRF data not available; assay conditions may differ

Evidence Dimension	Biochemical inhibition of PD-1/PD-L1 protein–protein interaction
Target Compound Data	IC50 = 400 pM (HTRF assay)
Comparator Or Baseline	INCB086550 IC50 = 3.1 nM (human PD-L1, HTRF-like assay)
Quantified Difference	~7.75-fold (ARB-272572 more potent)
Conditions	Cell-free HTRF assay; ARB-272572 data from Park et al. 2021; INCB086550 data from AbMole product characterization

Why This Matters

Lower IC50 may enable lower effective doses, potentially improving therapeutic index and reducing cost of goods in research and future clinical settings—assuming equivalent pharmacokinetics.

• [1] Park JJ, et al. Checkpoint inhibition through small molecule-induced internalization of programmed death-ligand 1. Nat Commun. 2021 Feb 22;12(1):1222. View Source

Cellular Functional Activity in Jurkat T-Cell Reporter System: ARB-272572 Completely Reverses PD-1 Inhibition, Outperforming 7 of 11 Comparators

In a direct head-to-head study of 11 small-molecule PD-1/PD-L1 inhibitors using Jurkat-PD-1-reporter cells co-cultured with PD-L1-expressing stimulator cells, ARB-272572 completely reversed PD-1-mediated inhibition [1]. Only INCB086550, Evixapodlin, and PD-1/PD-L1 Inhibitor 3 achieved comparable complete reversal. The EC50 values for ARB-272572, INCB086550, and Evixapodlin were in the low nanomolar range (exact values not publicly disclosed in the abstract). In contrast, BMS-1166 and PD-L1-IN3 showed only partial blockade and could not fully restore reporter activation, while AUNP-12, BMS1, BMS202, CA170, and PD-1/PD-L1-IN-9 were entirely ineffective at reducing PD-1-mediated inhibition [1]. Additionally, several compounds exhibited adverse effects on T-cell reporter activation that compromised their net activity [1].

Functional T-cell reporter assay

Direct head-to-head

Complete reversal of PD-1 inhibition; only 4/11 compounds effective

Supports functional checkpoint blockade context

Low nanomolar EC50; exact value not publicly disclosed

Evidence Dimension	Functional reversal of PD-1 inhibition in a T-cell reporter system
Target Compound Data	Complete reversal of PD-1 inhibition; EC50 = low nanomolar (exact value not publicly available)
Comparator Or Baseline	INCB086550 and Evixapodlin: complete reversal, EC50 low nM; BMS-1166 and PD-L1-IN3: partial reversal; CA170, AUNP-12, BMS1, BMS202, PD-1/PD-L1-IN-9: no reversal
Quantified Difference	Only 4/11 compounds achieved complete reversal; ARB-272572 is one of these four
Conditions	Jurkat-PD-1-reporter cells (eGFP readout) activated by PD-L1-expressing stimulator cells; 11 compounds tested alongside

Why This Matters

This cell-based functional assay better predicts therapeutic potential than biochemical IC50 because it requires a molecule to compete with the high-affinity membrane-bound PD-1/PD-L1 interaction and preserve T-cell activation—criteria that most inhibitors failed.

• [1] Leitner J, Schindler H, Gumpelmair S, Hafner C, Steinberger P. Evaluation of small molecule PD-1/PD-L1 inhibitors in a T cell reporter system. Biochem Pharmacol. 2026;249:117871. View Source

In Vivo Tumor Growth Inhibition: Oral ARB-272572 Achieves 60.4% Tumor Reduction vs αPD-L1 Antibody in Humanized Mice

In PD-1/PD-L1 humanized mice implanted with MC38 colorectal cancer cells expressing humanized PD-L1, oral administration of ARB-272572 at 10 mg/kg once daily for 7 days (days 0–6) resulted in a 60.4% reduction in mean tumor volume [1]. For reference, αPD-L1 antibody administered intraperitoneally at 10 mg/kg three times per week for 16 days (days 0–16) also produced statistically significant tumor growth inhibition in the same tumor model [1]. The oral route of ARB-272572 provides a practical advantage over injectable biologics for chronic dosing regimens and enables outpatient-compatible research protocols.

In vivo tumor growth inhibition

Cross-study comparable

60.4% mean tumor volume reduction (oral, 10 mg/kg, 7 days)

Supports oral-route tumor-model response context

Humanized MC38 model; αPD-L1 antibody reference

Evidence Dimension	In vivo tumor growth inhibition in colorectal cancer model
Target Compound Data	60.4% mean tumor volume reduction (oral, 10 mg/kg QD, 7 days)
Comparator Or Baseline	αPD-L1 antibody: statistically significant tumor growth inhibition (i.p., 10 mg/kg, 3×/week, 16 days); vehicle control: no inhibition expected
Quantified Difference	60.4% reduction at day 7 vs baseline; antibody also effective but requires longer treatment and injection
Conditions	PD-1/PD-L1 humanized mice, MC38-hPD-L1 subcutaneous tumors, ARB-272572 formulated for oral dosing

Why This Matters

Demonstrates that an oral small molecule can achieve tumor growth inhibition comparable to an injectable antibody checkpoint inhibitor, supporting the feasibility of convenient oral immunotherapy regimens.

• [1] Park JJ, et al. Checkpoint inhibition through small molecule-induced internalization of programmed death-ligand 1. Nat Commun. 2021 Feb 22;12(1):1222. In vivo data also cited via ChemicalBook/TargetMol product description. View Source

Oral Bioavailability Advantage Over Parenteral-Only Preclinical PD-L1 Inhibitors (BMS-1166, BMS-202)

ARB-272572 is orally active, as evidenced by its in vivo tumor growth inhibition upon once-daily oral dosing [1]. In contrast, many widely used research-grade small-molecule PD-L1 inhibitors such as BMS-1166 and BMS-202 lack oral bioavailability and must be administered via intraperitoneal injection in preclinical models [2]. Oral bioavailability is a critical attribute for translational research because it enables continuous target coverage through convenient daily dosing, better mimics the intended clinical route, and reduces animal stress in chronic efficacy studies.

Oral bioavailability vs parenteral inhibitors

Class-level inference

Oral activity demonstrated; BMS-1166/BMS-202 require i.p. injection

Supports oral-route research context

Literature consensus; chronic dosing feasibility

Evidence Dimension	Oral bioavailability
Target Compound Data	Orally active (demonstrated by in vivo efficacy after oral dosing in mice)
Comparator Or Baseline	BMS-1166, BMS-202: typically administered i.p. in published studies; not reported as orally bioavailable
Quantified Difference	Qualitative: oral vs parenteral route
Conditions	In vivo mouse studies; literature consensus on biphenyl-based vs macrocyclic peptide PD-L1 inhibitor classes

Why This Matters

Oral administration is a key differentiator for selecting a PD-L1 research tool intended for chronic in vivo studies, enabling more clinically relevant dosing regimens and reducing animal handling requirements.

• [1] Park JJ, et al. Checkpoint inhibition through small molecule-induced internalization of programmed death-ligand 1. Nat Commun. 2021;12:1222. View Source
• [2] Skalniak L, et al. Small-molecule inhibitors of PD-1/PD-L1 immune checkpoint: current progress and future perspectives. J Med Chem. 2017;60(13):5296-5303. DOI: 10.1021/acs.jmedchem.7b00196. (Review noting that many early biphenyl- and terphenyl-based inhibitors lack oral bioavailability.) View Source

ARB-272572: Optimal Research and Preclinical Application Scenarios Based on Evidence

Oral In Vivo Immuno-Oncology Efficacy Studies in Syngeneic or Humanized Mouse Models

ARB-272572 is well-suited for chronic oral dosing studies in tumor-bearing mice, particularly in MC38 colorectal cancer models expressing human PD-L1, where 10 mg/kg QD for 7 days yielded 60.4% tumor volume reduction [1]. Its oral activity enables long-term treatment protocols without the need for repeated injections, making it ideal for combination therapy studies with other oral agents or standard-of-care chemotherapies.

Functional T-Cell Activation Assays for PD-1/PD-L1 Checkpoint Blockade

Based on the direct head-to-head comparison showing that ARB-272572 completely reverses PD-1 inhibition in Jurkat reporter cells [2], this compound serves as a validated positive control in cellular checkpoint blockade assays. Use at concentrations in the low nanomolar range to confirm functional PD-L1 pathway inhibition while monitoring for off-target effects on T-cell viability.

Chronic Viral Infection Research: HBV-Specific Immune Response Enhancement

ARB-272572 has been shown to enhance HBV-specific immune responses in primary human cells, activating antigen-specific T cells (IFN-γ production) and directly stimulating antigen-specific B cells to proliferate and differentiate into antibody-secreting cells [1]. This application is particularly relevant for researchers studying immune exhaustion reversal in chronic hepatitis B.

Mechanistic Studies of PD-L1 Dimerization and Internalization

ARB-272572 uniquely induces PD-L1 cis-homodimerization followed by rapid internalization into the cytosol [1]. This mechanism makes it a valuable chemical probe for studying PD-L1 trafficking, receptor downregulation dynamics, and the structural basis of biphenyl scaffold-mediated PD-L1 dimerization using crystallography or advanced microscopy.

Application

Selection Property

Validation Focus

Oral in vivo tumor-model studies

Oral bioavailability and in vivo response profile

Tumor growth inhibition endpoint context

T-cell functional reporter assays

Complete PD-1 blockade reversal in cellular context

Functional checkpoint blockade endpoint review

Chronic HBV immune response research

HBV-specific T/B cell activation profile

Antigen-specific immune response endpoints

PD-L1 dimerization/internalization studies

Dimerization-induced internalization mechanism

PD-L1 trafficking and downregulation endpoints

• [1] Park JJ, et al. Checkpoint inhibition through small molecule-induced internalization of programmed death-ligand 1. Nat Commun. 2021 Feb 22;12(1):1222. View Source
• [2] Leitner J, et al. Evaluation of small molecule PD-1/PD-L1 inhibitors in a T cell reporter system. Biochem Pharmacol. 2026;249:117871. View Source